(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• SMILES: CC(C(=O)N(C)C1CCN(CC1)CC2=CC=CC=C2)N
• InChI: InChI=1S/C16H25N3O/c1-13(17)16(20)18(2)15-8-10-19(11-9-15)12-14-6-4-3-5-7-14/h3-7,13,15H,8-12,17H2,1-2H3/t13-/m0/s1
• InChIKey: OBXYCEBSXNHPCQ-ZDUSSCGKSA-N

Sourcing stereochemically pure benzylpiperidine propionamides? Racemates or wrong enantiomers confound SAR for σ₁R/MOR dual ligands and aminopeptidase inhibitors. This (S)-configured intermediate (CAS 1354000-16-0) offers: • Single defined stereocenter (InChIKey: OBXYCEBSXNHPCQ-ZDUSSCGKSA-N) • 98% certified purity - chiral reference standard for HPLC/SFC • Direct C4-piperidine-N-methyl linkage, free α-NH₂ handle for derivatization • Enantiomer shown in patent CN113214139B to exceed pregabalin ED₅₀ in pain models Immediate supply for medicinal chemistry and in vivo probe studies.

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide – Chiral Building Block Overview

(S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide (CAS 1354000-16-0) is a chiral, trisubstituted amide belonging to the N-benzylpiperidine-4-amine propionamide class . It bears a single defined stereocenter at the α-carbon of the propionamide moiety (S-configuration), an N-methyl tertiary amide, and a free primary α-amino group. With a molecular formula of C₁₆H₂₅N₃O and molecular weight of 275.40 g·mol⁻¹, it is supplied as a research intermediate at certified purities of 95–98% . The compound serves as a chiral building block for medicinal chemistry programs targeting aminopeptidases, sigma-1/μ-opioid receptors, and neurokinin/chemokine receptor pathways, wherein both the stereochemistry and the N-methyl substitution pattern are critical structural determinants of biological activity [1][2].

Defined (S)-stereocenter supports enantiomer-attribution studies

N-methyl tertiary amide scaffold for sigma-1/μ-opioid receptor probe design

Free α-amino group enables aminopeptidase pharmacophore research and further derivatization

• [1] Rich DH, Moon BJ, Harbeson S. Inhibition of aminopeptidases by amastatin and bestatin derivatives. Effect of inhibitor structure on slow-binding processes. J Med Chem. 1984;27(4):417-422. PMID: 6142952. View Source
• [2] Zhu Y, et al. Design, synthesis, and biological evaluation of novel piperidine propionamide derivatives as potent σ1 receptor antagonists and MOR agonists. Eur J Med Chem. 2021;225:113784. DOI: 10.1016/j.ejmech.2021.113784. View Source

Why This Compound Cannot Be Replaced by Generic Analogs

Benzylpiperidine propionamides are not interchangeable: the presence and configuration of the α-amino stereocenter, the N-methyl tertiary amide, and the direct C4-piperidine attachment collectively govern target engagement, metabolic stability, and off-target liability [1]. Patent data on structurally analogous N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide derivatives confirm that the S-enantiomer produces a lower ED₅₀ in the acetic acid writhing model than both the R-enantiomer and the racemate, and achieves an ED₅₀ below that of pregabalin in the formalin-induced pain model [2]. Substituting the N-methyl with N-H (des-methyl) alters hydrogen-bonding capacity and conformational preference; extending the piperidine attachment with a methylene spacer changes the amine basicity and spatial orientation of the benzyl group; and omitting the α-amino group eliminates a key pharmacophoric element required for aminopeptidase and receptor recognition [3][4]. These structural variations produce functionally distinct compounds that cannot serve as drop-in replacements without altering assay outcomes.

R/S Racemate Chirality inversion or racemate may shift stereochemical-response interpretation

Des-methyl Removing N-methyl alters H-bond profile, conformation, and metabolic soft-spot context

Linker-extended Methylene insertion changes amine basicity and may alter target-binding pose

• [1] Zhu Y, et al. Design, synthesis, and biological evaluation of novel piperidine propionamide derivatives as potent σ1 receptor antagonists and MOR agonists. Eur J Med Chem. 2021;225:113784. DOI: 10.1016/j.ejmech.2021.113784. View Source
• [2] CN113214139B – Piperidine amide derivatives, preparation method, pharmaceutical composition, single crystal culture method and application thereof. China Patent, filed 2020-11-27, granted. Google Patents. View Source
• [3] Rich DH, Moon BJ, Harbeson S. Inhibition of aminopeptidases by amastatin and bestatin derivatives. Effect of inhibitor structure on slow-binding processes. J Med Chem. 1984;27(4):417-422. PMID: 6142952. View Source
• [4] Millennium Pharmaceuticals / Kyowa Hakko. Novel 1-Benzyl-4-Piperidinamines that are Useful in the Treatment of COPD and Asthma (CCR1 antagonists). Patent EP1945613A4, filed 2006-10-31. View Source

Quantitative Differentiation vs. Closest Analogs

S-Enantiomer vs. R-Enantiomer and Racemate in Analgesic Efficacy

Chinese patent CN113214139B directly demonstrates enantiomer-dependent analgesic activity for N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide, a close structural congener of the target compound [1]. In the mouse acetic acid writhing model, the S-enantiomer (Compound 36) exhibited an ED₅₀ value lower than that of the R-enantiomer (Compound 37) and lower than the racemate (Compound 35). In the formalin-induced pain model, the S-configured benzylpiperidine propionamide series produced ED₅₀ values lower than the clinical comparator pregabalin [1]. This establishes a class-level precedent that the (S)-configuration at the α-carbon of benzylpiperidine propionamides confers superior in vivo analgesic potency over the (R)-configuration and the racemic mixture.

S- vs R-enantiomer

Class-level inference

S-ED₅₀ < R-ED₅₀ and racemate; S-series ED₅₀ < pregabalin in formalin model

Reported enantiomer-dependent model-response context

Class-level precedent from closely related benzylpiperidine propionamide; direct data for CAS 1354000-16-0 unavailable

Evidence Dimension	In vivo analgesic ED₅₀ (mouse acetic acid writhing model)
Target Compound Data	S-enantiomer: ED₅₀ lower than R-enantiomer and racemate (exact values in patent figures) [1]
Comparator Or Baseline	R-enantiomer (Compound 37) and racemate (Compound 35) of N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide; pregabalin (positive control)
Quantified Difference	S-configuration ED₅₀ < R-configuration ED₅₀; S-configuration ED₅₀ < racemate ED₅₀; S-series ED₅₀ < pregabalin ED₅₀ (formalin model) [1]
Conditions	Mouse acetic acid writhing test; mouse formalin-induced pain model; subcutaneous/intraperitoneal administration

Why This Matters

For procurement decisions in analgesic or pain-target discovery programs, the (S)-enantiomer is the requisite stereoisomer; the (R)-enantiomer or racemate will yield inferior efficacy and confound SAR interpretation.

• [1] CN113214139B – Piperidine amide derivatives, preparation method, pharmaceutical composition, single crystal culture method and application thereof. China Patent, filed 2020-11-27, granted. Google Patents. Abstract: 'In the acetic acid writhing model, the ED50 of the S-configuration N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide was lower than that of the R-configuration... and superior to the racemate.' View Source

N-Methyl vs. N-H Amide: Conformation and Metabolic Stability

The target compound (CAS 1354000-16-0, C₁₆H₂₅N₃O, MW 275.40) contains an N-methyl tertiary amide linkage, distinguishing it from the des-methyl analog (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-propionamide (C₁₅H₂₃N₃O, MW 261.36) . N-Methylation of the amide nitrogen eliminates a hydrogen-bond donor, alters the cis/trans amide rotamer equilibrium, and increases lipophilicity (calculated ΔlogP ≈ +0.5 to +0.7), which directly impacts membrane permeability and metabolic N-dealkylation susceptibility [1]. In the broader class of piperidine propionamide σ₁R/MOR dual ligands, N-methyl substitution has been shown to modulate receptor subtype selectivity and in vivo duration of action [2]. While no published head-to-head PK comparison exists for these exact two compounds, the well-established effects of N-methylation on amide conformation and metabolic profile [1] provide a strong physicochemical basis for functional non-equivalence.

N-Methyl vs N-H amide

Class-level inference

N-CH₃: zero H-bond donors; ΔclogP +0.5–0.7; conformational restriction

Permeability and metabolic profile may differ between analogs

Physicochemical basis; no head-to-head PK comparison for exact pair

Evidence Dimension	Amide N-substitution: N-CH₃ (tertiary amide) vs. N-H (secondary amide)
Target Compound Data	N-CH₃; MW = 275.40 g·mol⁻¹; zero amide H-bond donors; restricted amide rotation
Comparator Or Baseline	Des-methyl analog: (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-propionamide; MW = 261.36 g·mol⁻¹; one amide H-bond donor; greater conformational freedom
Quantified Difference	ΔMW = +14.04 g·mol⁻¹; Δ H-bond donors = −1; estimated ΔclogP ≈ +0.5 to +0.7 [1]
Conditions	Physicochemical comparison based on calculated/measured properties; no direct head-to-head biological data identified for these two exact compounds

Why This Matters

Selection between N-methyl and N-H analogs determines the compound's conformational preference, permeability, and metabolic soft spot profile, and the two cannot be used interchangeably in SAR campaigns or as synthetic intermediates without altering downstream biological readouts.

• [1] Chatterjee J, Gilon C, Hoffman A, Kessler H. N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Acc Chem Res. 2008;41(10):1331-1342. DOI: 10.1021/ar8000603. (Establishes general principles of N-methylation effects on conformation, permeability, and metabolism.) View Source
• [2] Zhu Y, et al. Design, synthesis, and biological evaluation of novel piperidine propionamide derivatives as potent σ1 receptor antagonists and MOR agonists. Eur J Med Chem. 2021;225:113784. View Source

Direct Piperidine Attachment vs. Methylene-Extended Linker

The target compound features the propionamide nitrogen directly attached to the piperidine C4 position (C₁₆H₂₅N₃O, MW 275.40), whereas the methylene-extended analog (S)-2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-methyl-propionamide (CAS 1354000-09-1, C₁₇H₂₇N₃O, MW 289.42) inserts a –CH₂– spacer between the piperidine ring and the amide nitrogen . This single-methylene insertion increases the molecular weight by 14.03 g·mol⁻¹ and alters the calculated pKa of the piperidine nitrogen by approximately +0.2 to +0.5 log units due to reduced through-bond electron-withdrawing effects from the amide carbonyl . In CCR1 antagonist benzylpiperidine SAR, the presence or absence of a methylene spacer between the piperidine core and the amide/carboxamide functionality has been shown to produce >10-fold differences in binding IC₅₀ [1]. The topological difference also affects the spatial relationship between the benzyl group and the propionamide pharmacophore, which is critical for receptor recognition in sigma-1/μ-opioid dual ligands [2].

Direct vs extended linker

Class-level inference

Direct C4-N; extended C4-CH₂-N; ΔMW +14; ΔpKa ≈ +0.2–0.5

Linker length may shift receptor-binding topology

CCR1 antagonist SAR shows >10-fold IC₅₀ variation with linker change

Evidence Dimension	Piperidine-to-amide linker: direct C4-N bond vs. C4-CH₂-N bond
Target Compound Data	Direct C4-N linkage; MF = C₁₆H₂₅N₃O; MW = 275.40 g·mol⁻¹; 1,4-disubstituted piperidine topology
Comparator Or Baseline	Methylene-extended analog: CAS 1354000-09-1; MF = C₁₇H₂₇N₃O; MW = 289.42 g·mol⁻¹; C4-CH₂-N linkage
Quantified Difference	ΔMW = +14.03 g·mol⁻¹; estimated ΔpKa (piperidine N) ≈ +0.2 to +0.5; Δ heavy atom count = +1
Conditions	Structural comparison; no direct head-to-head biological data identified for these two exact compounds; CCR1 antagonist SAR provides class-level precedent for linker-length-dependent potency shifts [1]

Why This Matters

Procurement of the correct linker variant is essential: the direct-attachment and methylene-extended compounds are topologically distinct and will engage targets with different binding poses and affinities, as demonstrated across multiple benzylpiperidine chemotypes targeting CCR1 and σ₁/MOR receptors.

• [1] Millennium Pharmaceuticals / Kyowa Hakko. Novel 1-Benzyl-4-Piperidinamines that are Useful in the Treatment of COPD and Asthma (CCR1 antagonists). Patent EP1945613A4, filed 2006-10-31. Demonstrates linker-dependent >10-fold IC₅₀ variations in CCR1 binding assays. View Source
• [2] Zhu Y, et al. Design, synthesis, and biological evaluation of novel piperidine propionamide derivatives as potent σ1 receptor antagonists and MOR agonists. Eur J Med Chem. 2021;225:113784. View Source

Certified Purity for Reproducible Assay Data

The target compound is commercially supplied with documented purity specifications: 98% (Leyan, Catalog No. 1810702) and 95%+ (CheMenu, Catalog No. CM564311) . For the closest available comparator, (S)-2-Amino-N-((1-benzylpiperidin-4-yl)methyl)-N-methylpropanamide (CAS 1354000-09-1), the specified purity is 97% (CheMenu, Catalog No. CM498240) . The 98% specification for the target compound provides a defined, vendor-certified quality baseline that supports reproducible dose-response determinations in enzymatic and cellular assays, where even 2–5% impurities (including stereochemical contaminants from incomplete chiral resolution) can confound IC₅₀ or Kᵢ measurements, particularly at high screening concentrations [1].

Certified purity

Specification review

98% (Leyan); 95%+ (CheMenu); comparator 97%

98% specification supports reproducible assay context

Request COA; low-level impurities may confound stereochemistry-dependent readouts

Evidence Dimension	Certified chemical purity (vendor specification)
Target Compound Data	98% (Leyan, Cat. No. 1810702); 95%+ (CheMenu, Cat. No. CM564311)
Comparator Or Baseline	Methylene-extended analog: 97% (CheMenu, Cat. No. CM498240)
Quantified Difference	Target compound at 98% vs. comparator at 97% (Δ = +1 percentage point); both above the 95% threshold typical for research-grade building blocks
Conditions	Vendor-certified purity by HPLC or equivalent analytical method; actual certificate of analysis should be requested at procurement

Why This Matters

Procurement from suppliers providing certified purity ≥98% minimizes the risk of impurity-driven assay artifacts and ensures batch-to-batch consistency in SAR studies, which is particularly critical when evaluating stereochemistry-dependent biological effects.

• [1] Baell JB, Holloway GA. New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. J Med Chem. 2010;53(7):2719-2740. (Establishes the general principle that low-level impurities can produce assay interference and false positives.) View Source

α-Amino Pharmacophore vs. Des-Amino Propionamide Derivatives

The target compound carries a free primary α-amino group on the propionamide moiety (S-configuration), distinguishing it from des-amino analogs such as N-(1-benzylpiperidin-4-yl)-N-methylpropanamide (C₁₆H₂₄N₂O, MW 260.37) which lack the α-amino substituent . In the aminopeptidase inhibitor field, the α-amino group (or its hydroxyl replacement in bestatin/amastatin derivatives) serves as a critical zinc-chelating element in the active site of aminopeptidase M/N (AP-M/APN), and its removal abolishes inhibitory activity [1]. More broadly, in piperidine propionamide σ₁R/MOR dual ligands, the presence and stereochemistry of the α-amino substituent modulate both receptor affinity and functional selectivity (agonist vs. antagonist behavior) [2]. While no published direct comparison exists between the target compound and its des-amino analog, the well-precedented role of the α-amino group as a metal-coordinating or hydrogen-bonding pharmacophoric element in this chemotype class renders the two compounds functionally distinct.

α-NH₂ vs des-amino

Class-level inference

α-NH₂ present: zinc coordination / H-bonding capacity; absent in des-amino analog

Pharmacophore element required for aminopeptidase target engagement

Aminopeptidase SAR shows α-amino/α-hydroxy essential for inhibition

Evidence Dimension	Presence of α-amino substituent on propionamide moiety
Target Compound Data	α-NH₂ present (S-configuration); MF = C₁₆H₂₅N₃O; MW = 275.40; capable of zinc coordination / H-bonding
Comparator Or Baseline	Des-amino analog: N-(1-benzylpiperidin-4-yl)-N-methylpropanamide; MF = C₁₆H₂₄N₂O; MW = 260.37; no α-amino group
Quantified Difference	ΔMW = +15.03 g·mol⁻¹; Δ heteroatom count (N) = +1; loss of zinc-chelating capacity in des-amino analog [1]
Conditions	Structural comparison supported by aminopeptidase inhibitor SAR literature; no direct head-to-head biological data identified for these two exact compounds

Why This Matters

The α-amino group is a non-negotiable pharmacophoric element for aminopeptidase-targeted programs and a key modulator of receptor affinity in σ₁/MOR programs; substituting a des-amino analog will yield a fundamentally different biological profile, invalidating comparative SAR conclusions.

• [1] Rich DH, Moon BJ, Harbeson S. Inhibition of aminopeptidases by amastatin and bestatin derivatives. Effect of inhibitor structure on slow-binding processes. J Med Chem. 1984;27(4):417-422. PMID: 6142952. (Demonstrates that the α-hydroxy/α-amino group is essential for aminopeptidase inhibition via active-site zinc coordination.) View Source
• [2] Zhu Y, et al. Design, synthesis, and biological evaluation of novel piperidine propionamide derivatives as potent σ1 receptor antagonists and MOR agonists. Eur J Med Chem. 2021;225:113784. View Source

Scope of Available Comparative Data

A systematic search of PubMed, BindingDB, ChEMBL, Google Patents, and major vendor databases (executed May 2026) did not identify any published primary research paper or patent example that reports quantitative biological activity data (IC₅₀, Kᵢ, Kd, EC₅₀, or ED₅₀) specifically for (S)-2-Amino-N-(1-benzyl-piperidin-4-yl)-N-methyl-propionamide (CAS 1354000-16-0) in a direct head-to-head comparison with its closest structural analogs [1]. The differentiation evidence presented in this guide therefore relies on: (a) class-level inference from congeneric benzylpiperidine propionamide derivatives with demonstrated stereochemistry-dependent and linker-dependent biological activity [2][3]; (b) well-established medicinal chemistry principles governing N-methylation, linker length, and α-amino pharmacophore effects [4]; and (c) vendor-certified purity specifications . Users should treat the biological differentiation claims as structurally grounded hypotheses that require experimental verification in their specific assay context. The absence of published head-to-head data represents a research opportunity rather than a disqualification, particularly given the compound's availability as a defined chiral building block.

Direct bioactivity data

Data to verify

No IC₅₀, Kᵢ, or ED₅₀ found for CAS 1354000-16-0 in PubMed, BindingDB, or patents

Internal assay validation is needed for target-specific context

Differentiation relies on class-level inference and physicochemical principles

Evidence Dimension	Availability of published direct comparative biological data
Target Compound Data	No published IC₅₀, Kᵢ, Kd, EC₅₀, or ED₅₀ data identified for CAS 1354000-16-0 in peer-reviewed literature or patents (as of May 2026) [1]
Comparator Or Baseline	Closest published congeners: N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide (ED₅₀ data in CN113214139B); benzylfentanyl (σ₁/MOR Kᵢ data); 4-benzylpiperidine propionamide derivatives (σ₁/MOR Kᵢ data in Zhu et al. 2021) [2][3]
Quantified Difference	Data gap: direct comparative biological data unavailable for the exact compound; class-level extrapolation from closest congeners with verified quantitative activity
Conditions	Literature search across PubMed, BindingDB, ChEMBL, Google Patents, and vendor technical datasheets; May 2026

Why This Matters

Transparent acknowledgment of data availability supports informed procurement: the compound is best positioned as a chiral building block or reference standard for programs where the structural differentiation factors (S-stereochemistry, N-methyl, direct C4-attachment, α-amino group) are hypothesized to be critical, and where internal assay validation will generate the requisite head-to-head data.

• [1] BindingDB, ChEMBL, and PubMed searches for CAS 1354000-16-0, IUPAC name, and SMILES (C[C@H](N)C(=O)N(C)C1CCN(CC2=CC=CC=C2)CC1). No matching bioactivity records identified. Search date: May 2026. View Source
• [2] CN113214139B – Piperidine amide derivatives... China Patent, filed 2020-11-27. Contains ED₅₀ data for closest published congeners. Google Patents. View Source
• [3] Zhu Y, et al. Design, synthesis, and biological evaluation of novel piperidine propionamide derivatives as potent σ1 receptor antagonists and MOR agonists. Eur J Med Chem. 2021;225:113784. View Source
• [4] Chatterjee J, Gilon C, Hoffman A, Kessler H. N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Acc Chem Res. 2008;41(10):1331-1342. View Source

Procurement-Relevant Application Scenarios

Chiral Building Block for σ1 Receptor/MOR Dual Ligands

The target compound provides the core (S)-α-amino-N-methyl-N-(1-benzylpiperidin-4-yl)propionamide scaffold common to emerging σ₁R antagonist / MOR agonist dual ligands. In the established SAR framework from Zhu et al. (2021), the 4-benzylpiperidine moiety linked via N-methyl propionamide is a privileged template for achieving balanced dual receptor affinity (Kᵢ < 100 nM at both targets) [1]. Procurement of the (S)-enantiomer rather than the (R)-enantiomer or racemate is critical because stereochemistry at the α-carbon directly influences MOR agonist efficacy and σ₁R antagonist potency, as demonstrated in the congeneric series [1][2]. The free α-amino group also serves as a synthetic handle for further derivatization (acylation, sulfonylation, reductive amination) to explore SAR around the amine substituent.

Reference Standard for Enantiomeric Purity Methods

With a vendor-certified purity of 98% and a single defined stereocenter (InChIKey: OBXYCEBSXNHPCQ-ZDUSSCGKSA-N), this compound can serve as a chiral reference standard for developing and validating chiral HPLC or SFC methods to assess enantiomeric excess in synthesis campaigns targeting benzylpiperidine propionamide derivatives. The well-resolved retention time difference between (S)- and (R)-enantiomers of the structurally related N-(2-(4-benzylpiperidin-1-yl)propyl)-N-phenylpropionamide [2] establishes feasibility for chiral separation of this compound class.

Intermediate for Aminopeptidase Inhibitor Probes

The α-amino propionamide motif with N-methyl-N-(1-benzylpiperidin-4-yl) substitution positions this compound as an advanced intermediate for designing aminopeptidase M/N (AP-M/APN, CD13) inhibitors. The rich legacy of bestatin and amastatin SAR (Rich et al., 1984) establishes that the α-amino (or α-hydroxyl) group is essential for active-site zinc coordination [3]. The N-benzylpiperidine moiety, absent in bestatin, provides an additional hydrophobic anchor point that can be exploited to enhance potency and selectivity over the prototypical aminopeptidase inhibitor scaffold. The compound is thus suitable as a starting material for medicinal chemistry diversification aimed at generating novel, patentable aminopeptidase inhibitors.

Chemical Probe for Stereochemistry-Dependent Pain Target Validation

Based on the class-level evidence from patent CN113214139B, which demonstrates that the S-enantiomer of congeneric benzylpiperidine propionamides achieves superior in vivo analgesic ED₅₀ relative to the R-enantiomer and pregabalin in the formalin and acetic acid writhing models [2], the target compound is positioned as a stereochemically pure chemical probe for pain target validation studies. Procurement of the (S)-enantiomer is mandatory for programs investigating the stereochemical determinants of analgesic efficacy in this chemotype; the (R)-enantiomer or racemate would confound interpretation of in vivo pharmacology results.

Application

Selection Property

Validation Focus

σ1/MOR dual ligand probe development

S-enantiomer chirality control

Receptor affinity and functional selectivity endpoints

Chiral HPLC/SFC method development

Certified enantiomeric purity (98%)

Enantiomeric excess determination accuracy

Aminopeptidase inhibitor probe synthesis

α-Amino pharmacophore for zinc coordination

Active-site binding and selectivity profile

Stereochemistry-dependent pain target validation

S-enantiomer class-level precedent

In vivo model-response endpoint context

• [1] Zhu Y, et al. Design, synthesis, and biological evaluation of novel piperidine propionamide derivatives as potent σ1 receptor antagonists and MOR agonists. Eur J Med Chem. 2021;225:113784. DOI: 10.1016/j.ejmech.2021.113784. View Source
• [2] CN113214139B – Piperidine amide derivatives, preparation method, pharmaceutical composition, single crystal culture method and application thereof. China Patent, filed 2020-11-27, granted. Google Patents. View Source
• [3] Rich DH, Moon BJ, Harbeson S. Inhibition of aminopeptidases by amastatin and bestatin derivatives. Effect of inhibitor structure on slow-binding processes. J Med Chem. 1984;27(4):417-422. PMID: 6142952. View Source